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Compound of Interest

Compound Name: GTS-21 dihydrochloride

Cat. No.: B15608787 Get Quote

The proper disposal of GTS-21 dihydrochloride, a selective α7 nicotinic acetylcholine receptor

(α7-nAChR) agonist used in research, is critical for ensuring laboratory safety and

environmental protection.[1][2][3] Adherence to established protocols is essential due to the

compound's potential hazards. This guide provides a comprehensive, step-by-step framework

for the safe handling and disposal of GTS-21 dihydrochloride waste, tailored for researchers,

scientists, and drug development professionals.

Essential Safety and Hazard Information
GTS-21 dihydrochloride is classified as a hazardous substance.[4] Understanding its specific

risks is the first step in safe handling and disposal. The compound is harmful if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[4] All handling and

disposal procedures must be conducted in accordance with the information provided in the

Safety Data Sheet (SDS) and prevailing local, state, and federal regulations.[4]

Table 1: Hazard Identification for GTS-21 Dihydrochloride
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Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Source: MedChemExpress Safety Data Sheet[4]

Detailed Disposal Protocol
The disposal of GTS-21 dihydrochloride must be managed through an institution's

Environmental Health and Safety (EHS) hazardous waste program.[5] It is imperative that this

chemical waste is not disposed of in regular trash or poured down the drain.[5][6]

Step 1: Personal Protective Equipment (PPE)
Before handling any waste containing GTS-21 dihydrochloride, ensure you are wearing

appropriate PPE. This is the first line of defense against accidental exposure.

Gloves: Wear chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.[4]

Lab Coat: A lab coat or other protective clothing is mandatory.[4]

Respiratory Protection: If handling the powder outside of a fume hood or biological safety

cabinet, a respirator may be necessary to avoid inhaling dust.[4][7]

Step 2: Waste Segregation and Containment
Properly segregate and contain waste at the point of generation. Never mix incompatible waste

streams.[8][9]
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Solid Waste:

Unused/Expired Powder: Keep the chemical in its original, clearly labeled container. If the

original container is compromised, transfer it to a new, compatible, and sealable container.

Contaminated Lab Trash: Items such as gloves, absorbent paper, and weigh boats that

are contaminated with GTS-21 dihydrochloride should be collected in a dedicated,

clearly marked hazardous waste container.[8] For this type of dry, solid waste, it is best

practice to double-bag the materials in clear plastic bags to allow for visual inspection by

EHS personnel.[8]

Liquid Waste:

Stock Solutions: Collect all aqueous and solvent-based solutions of GTS-21
dihydrochloride in a dedicated, leak-proof, and sealable hazardous waste container.[8]

Plastic bottles are often preferred over glass to minimize the risk of breakage.[5]

Secondary Containment: Always store liquid waste containers within a larger, chemically

compatible secondary container to prevent spills.[8] The secondary container should be

able to hold 110% of the volume of the primary container.[8]

Contaminated Sharps:

Needles, syringes, or other piercing objects contaminated with GTS-21 dihydrochloride
must be disposed of in a designated, puncture-proof sharps container labeled for

hazardous chemical waste.

Step 3: Labeling Hazardous Waste
Proper labeling is a critical compliance step. All hazardous waste containers must be labeled

immediately upon the first addition of waste.[7]

Use an official EHS-provided hazardous waste tag.[5]

The label must include:

The words "Hazardous Waste".[5]
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The full, unabbreviated chemical name: "GTS-21 dihydrochloride".[5] For mixtures, list all

chemical components and their approximate percentages.

The date of waste generation.[5]

The physical state of the waste (solid, liquid).

Relevant hazard pictograms (e.g., irritant, acute toxicity).[5]

The name of the Principal Investigator and the laboratory location (building and room

number).[5]

Step 4: Storage of Waste
Store hazardous waste in a designated, secure area within the laboratory.

Keep waste containers securely closed except when adding waste.[8][9]

Ensure segregation of incompatible waste types (e.g., keep acids away from bases).[8]

Do not accumulate more than 55 gallons of a particular hazardous waste.[7][8] Arrange for

disposal well before reaching this limit.

Step 5: Disposal of Empty Containers
Containers that once held GTS-21 dihydrochloride must be decontaminated before being

disposed of as regular trash.

Triple Rinse: Rinse the empty container three times with a suitable solvent (such as water or

ethanol) that can dissolve the compound.[7][9]

Collect Rinsate: The rinsate from these washes is considered hazardous waste and must be

collected and disposed of with your liquid GTS-21 dihydrochloride waste.[7][9]

Deface Label: After triple-rinsing and allowing the container to air dry, completely deface or

remove the original chemical label.[7]
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Final Disposal: The clean, decontaminated container can now be disposed of in the regular

trash.[7][9]

Step 6: Arranging for Waste Pickup
Contact your institution's EHS department to schedule a pickup for your properly contained and

labeled hazardous waste. Follow their specific procedures for submitting a pickup request,

which may involve completing an online or paper form.[5]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of GTS-
21 dihydrochloride waste.
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Caption: Workflow for the safe disposal of GTS-21 dihydrochloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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